Cas no 139-33-3 (Ethylenediaminetetraacetic Acid Disodium Salt)
Ethylenediaminetetraacetic Acid Disodium Salt (EDTA disodium salt) is a chelating agent widely used in analytical chemistry, pharmaceuticals, and industrial applications. Its high affinity for metal ions enables effective sequestration, making it valuable in stabilizing formulations, preventing oxidation, and controlling metal-catalyzed reactions. The disodium salt form enhances water solubility, facilitating its use in aqueous systems. It is commonly employed in buffer solutions, titrations, and as a preservative in cosmetics and food products. EDTA disodium salt exhibits consistent performance across a broad pH range, ensuring reliability in diverse chemical processes. Its stability and non-toxic nature at recommended concentrations further support its utility in laboratory and industrial settings.
139-33-3 structure
Product Name:Ethylenediaminetetraacetic Acid Disodium Salt
CAS No:139-33-3
MF:C10H14N2Na2O8
MW:336.206305027008
MDL:MFCD00070672
CID:36418
PubChem ID:8759
Update Time:2025-08-12
Ethylenediaminetetraacetic Acid Disodium Salt Chemical and Physical Properties
Names and Identifiers
-
- Ethylenediaminetetraacetic acid disodium salt
- Ethylenediaminetetraacetic acid disodium salt solution
- disodium dihydrogen ethylenediaminetetraacetate
- Edetic acid disodium salt
- EDTA disodium salt
- (Ethylenedinitrilo)tetraacetic acid disodium salt
- EDTA disodium salt solution
- DISODIUM ETHYLENEDIAMINETETRAACETATE
- EDTA
- EDTA-2Na
- (Ethylenedinitrilo)tetraacetic acid disodium salt,EDTA disodium salt,EDTA-Na2
- aqueous Na2EDTA
- cheladrate
- chelaplex
- Disotate
- dotite2na
- EDTA NA2
- EthylenediaMinetetraacetic acid
- Ethylenediaminetetraacetic acid disodium s
- EthylenediaMinetetraacetic acid disodiuM salt, 0.200N (0.1M) Standardized solution
- Ethylenediaminetetraacetic acid,disodium salt,DNAse
- ethylenediaminetetraaceticace
- Ethylenedinitrilotetraacetic acid disodiuM salt dihydrate
- kiresutob
- L(0.01M)
- L(0.1M)
- L(0.2M)
- trilonbd
- EDTA-Na2
- ETA
- EDNRA
- Gpcr10
- hET-AR
- 4C EDTA
- RATENDOR
- 乙二胺四乙酸二钠
- Incense oil
- 武汉EDTA二钠生产厂家
- Ethylenediaminetetraacetic acid disodium sal
- Endrate
- Edta disodium
- Sodium versenate
- Endrate disodium
- Disodium versene
- Disodium edetate
- Metaquest B
- Kiresuto B
- Diso-Tate
- Complexon III
- Edetate trisodium
- Chelaplex III
- Chelaton III
- Versene NA
- Disodium EDTA
- Triplex III
- Chelaton 3
- Disodium versenate
- Trilon BD
- Versene Na2
- Edathamil disodium
- Disodium tetracemate
- Disodium sequestrene
- F 1 (complexon)
- Sequestrene sodium 2
- Perma Kleer Di Crystals
- Sequestrene Na2
- Trilon B
- Selekton B2
- Disodium ethyl
- EDTA disodium salt dihydrate
- Chelest 200
- Dinatrium ethylendiamintetraacetat
- E.D.T.A. disodique
- J-521348
- ethylenediaminetetra-acetic acid disodium salt
- Perma kleer 50 crystals disodium salt
- EC 205-358-3
- Mavacid ED 4
- E386
- CHEBI:64734
- Glycine, N,N'-1,2-ethanediylbis[N-(carboxymethyl)-, disodium salt
- EDTA disodium salt (anhydrous)
- EDTA DISODIUM SALT ANHYDROUS [MI]
- Ethylenediaminetetraacetate, disodium salt
- F 1 (VAN)
- Disodium edathamil
- Edetate disodium
- ethylenediamine tetraacetic acid disodium salt
- disodium 2-({2-[bis(carboxymethyl)amino]ethyl}(carboxymethyl)amino)acetate
- Edetate disodium anhydrous
- N,N'-1,2-Ethanediylbis(N-(carboxymethyl)glycine) disodium salt
- 139-33-3
- EDETATE DISODIUM [WHO-DD]
- Ethylenebis(iminodiacetic acid) disodium salt
- Na2EDTA
- EDETATE DISODIUM ANHYDROUS [II]
- E.D.T.A. disodique [French]
- Edetate disodium, anhydrous
- J-007267
- UNII-8NLQ36F6MM
- ACETIC ACID, (ETHYLENEDINITRILO)TETRA-, DISODIUM SALT
- NS00078150
- Disodium salt of EDTA
- Selekton B 2
- Disodium (ethylenedinitrilo)tetraacetate
- AI3-18049
- Versonol 120
- DR-16133
- HSDB 8013
- P17519
- Disodium ethylenediaminetetraacetic acid
- Disodium dihydrogen(ethylenedinitrilo)tetraacetate
- DISODIUM 2-({2-[(CARBOXYLATOMETHYL)(CARBOXYMETHYL)AMINO]ETHYL(CARBOXYMETHYL)AMINO)ACETATE
- 2-[2-(Carboxylatomethyl-(carboxymethyl)amino)ethyl-(carboxymethyl)amino]acetate disodium
- Disodium diacid ethylenediaminetetraacetate
- Titriplex III
- Edta disodium salt anhydrous
- CCRIS 3658
- Chelest B
- Komplexon III
- Q4532977
- DB-042467
- Ethylenediaminetetraacetic acid, disodium salt
- Disodium edta, anhydrous
- 0.5M Sodium EDTA
- Glycine, N,N'-1,2-ethanediylbis(N-(carboxymethyl)-, sodium salt (1:2)
- Edetic Acid, Disodium Salt
- Ethylene diamine tetraacetic acid, disodium salt
- Disodium (ethylenedinitrilo)tetraacetic acid
- disodium;2-[2-[carboxylatomethyl(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetate
- Na2.EDTA
- (Ethylenedinitrilo)tetraacetic acid disodium salt, EDTA disodium salt, EDTA-Na2
- D03945
- disodium 2-({2-[(carboxylatomethyl)(carboxymethyl)amino]ethyl}(carboxymethyl)amino)acetate
- Disodium ethylenediamine-N,N,N',N'-tetraacetate
- 69772-70-9
- disodium ethylenediamine-tetraacetate
- Na2-EDTA
- Zonon D
- DB14600
- MFCD00070672
- 8NLQ36F6MM
- Disodium N,N'-1,2-ethanediylbis(N-(carboxymethyl)glycine)
- AKOS016370696
- EN300-35828
- Tetracemate disodium
- CBC 50152966
- EINECS 205-358-3
- Dinatrium ethylendiamintetraacetat [Czech]
- NSC 2760
- Dotite 2NA
- Veresene disodium salt
- Clewat N
- Disodium edetate (TN)
- CHEMBL1749
- (Ethylenedinitrilo)-tetraacetic acid disodium salt
- Glycine, N,N'-1,2-ethanediylbis(N-(carboxymethyl)-, disodium salt
- SB40706
- Anhydrous disodium edetate
- ethylenediaminetetracetic acid disodium salt
- NSC-2760
- DTXSID9027073
- Endrate (TN)
- Ethylenediaminetetraacetic acid disodium salt, (2% solution)
- 6381-92-6
- Ethylenediaminetetraacetic Acid Disodium Salt
-
- MDL： MFCD00070672
- Inchi： 1S/C10H16N2O8.2Na/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;/q;2*+1/p-2
- InChI Key： ZGTMUACCHSMWAC-UHFFFAOYSA-L
- SMILES： [Na+].[Na+].OC(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)O)=O
Computed Properties
- Exact Mass: 336.05500
- Monoisotopic Mass: 336.05455397g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 316
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 156
Experimental Properties
- Color/Form: White crystalline powder.
- Density: 1.01 g/mL at 25 °C
- Melting Point: 237-245 ºC
- Boiling Point: >100 °C
- Solubility: H2O: clear, colorless
- Water Partition Coefficient: Miscible with water.
- PSA: 161.34000
- LogP: -4.74060
- Solubility: Soluble in water, insoluble in alcohol.
- Color/Form: 0.5 M in H2O
Ethylenediaminetetraacetic Acid Disodium Salt Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：1
- Hazard Category Code： R22;R36/37/38
- Safety Instruction： S26-S36-S37/39
- RTECS：AH4410000
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：2-8°C
- Risk Phrases：R22; R36/37/38
- Safety Term：S26;S37/39
Ethylenediaminetetraacetic Acid Disodium Salt Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
Ethylenediaminetetraacetic Acid Disodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E298652-1L |
Ethylenediaminetetraacetic Acid Disodium Salt |
139-33-3 | Analytical Volumetric Solution,0.01M | 1l |
¥125.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E298651-1L |
Ethylenediaminetetraacetic Acid Disodium Salt |
139-33-3 | Analytical Volumetric Solution,0.005M | 1l |
¥113.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E298650-1L |
Ethylenediaminetetraacetic Acid Disodium Salt |
139-33-3 | Analytical Volumetric Solution,0.001M | 1l |
¥113.90 | 2023-09-03 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C1140110023- 500ml（白玻） |
Ethylenediaminetetraacetic Acid Disodium Salt |
139-33-3 | 500ml |
¥ 588.2 | 2021-05-18 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C1140120023- 500ml（白玻） |
Ethylenediaminetetraacetic Acid Disodium Salt |
139-33-3 | 500ml |
¥ 588.2 | 2021-05-18 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C1140130023- 500ml（白玻） |
Ethylenediaminetetraacetic Acid Disodium Salt |
139-33-3 | 500ml |
¥ 588.2 | 2021-05-18 | ||
| Chemenu | CM249238-500g |
EDTA disodium salt |
139-33-3 | 95% | 500g |
$102 | 2021-06-09 | |
| Chemenu | CM249238-1000g |
EDTA disodium salt |
139-33-3 | 95% | 1000g |
$153 | 2021-06-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R003526-1L |
Ethylenediaminetetraacetic Acid Disodium Salt |
139-33-3 | 0.1mol/L(0.1M) | 1l |
￥209 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R003527-1L |
Ethylenediaminetetraacetic Acid Disodium Salt |
139-33-3 | 0.01mol/L(0.01M) | 1l |
￥198 | 2024-05-25 |
Ethylenediaminetetraacetic Acid Disodium Salt Suppliers
Jiangsu Xinsu New Materials Co., Ltd
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(CAS:139-33-3)
Order Number:SFD136;SDF134
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):
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Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:139-33-3)Ethylenediaminetetraacetic acid disodium salt
Order Number:sfd18920
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier
(CAS:139-33-3)乙二胺四乙酸二钠
Order Number:LE1762699;LE8807;LE6899
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com
Ethylenediaminetetraacetic Acid Disodium Salt Related Literature
-
Hanem M. Gad,S. M. El Rayes,Ehab A. Abdelrahman RSC Adv. 2022 12 19209
-
Syed Zajif Hussain,Mikhail V. Zyuzin,Irshad Hussain,Wolfgang J. Parak,Susana Carregal-Romero RSC Adv. 2016 6 81569
-
L. Th. Begheijn Analyst 1976 101 710
-
?mer Kaan Ko?,Elif Ezgi Benli,Nur?ah Karahan,Ay?em üzer,Re?at Apak New J. Chem. 2021 45 21606
-
?mer Kaan Ko?,Elif Ezgi Benli,Nur?ah Karahan,Ay?em üzer,Re?at Apak New J. Chem. 2021 45 21606
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Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:139-33-3)
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:139-33-3)Ethylenediaminetetraacetic acid disodium salt
Purity:99.9%
Quantity:200kg
Price ($):Inquiry